Cas no 1708079-45-1 (5-Chloro-3-(difluoromethoxy)thiophene-2-carboxylic acid)
1708079-45-1 structure
Product Name:5-Chloro-3-(difluoromethoxy)thiophene-2-carboxylic acid
CAS No:1708079-45-1
MF:C6H3ClF2O3S
MW:228.601026773453
CID:4704167
Update Time:2023-08-15
5-Chloro-3-(difluoromethoxy)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-Chloro-3-(difluoromethoxy)thiophene-2-carboxylic acid
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- Inchi： 1S/C6H3ClF2O3S/c7-3-1-2(12-6(8)9)4(13-3)5(10)11/h1,6H,(H,10,11)
- InChI Key： GSPAPGMVKDDJKB-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C(C(=O)O)S1)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 204
- Topological Polar Surface Area: 74.8
5-Chloro-3-(difluoromethoxy)thiophene-2-carboxylic acid Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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